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Compound of Interest

Compound Name: Sodium chlorodifluoroacetate

Cat. No.: B119871

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and storage of sodium
chlorodifluoroacetate. The information is compiled from publicly available safety data sheets,
product information, and relevant scientific literature to assist researchers, scientists, and drug
development professionals in the safe handling and storage of this versatile reagent.

Chemical and Physical Properties

Sodium chlorodifluoroacetate is a white solid that is stable under recommended storage
conditions.[1][2] It is primarily used in organic synthesis as a precursor for the in-situ generation
of difluorocarbene.[3][4][5] Its key physical and chemical properties are summarized in the

table below.
Property Value Reference
Chemical Formula C2CIF2NaO2 [4]
Molecular Weight 152.46 g/mol [4]
Appearance White solid [2][4]
Melting Point 196-198 °C [2][4]
Hygroscopicity Hygroscopic [6]
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Stability Profile

Under normal handling and storage conditions, sodium chlorodifluoroacetate is a stable
compound.[6] However, its stability is influenced by temperature, moisture, and the presence of
incompatible materials.

Thermal Stability

Sodium chlorodifluoroacetate undergoes thermal decomposition upon heating, which is a
critical aspect of its reactivity in organic synthesis. The primary decomposition pathway
involves decarboxylation to generate difluorocarbene (:CF2), a highly reactive intermediate.[3]
[4][5] This process typically occurs at temperatures of 95 °C and above in suitable solvents like
diglyme.[5]

It is crucial to control the temperature during heating, as a buildup of the reagent followed by
rapid heating can lead to a violent exothermic decomposition.[7] In case of a fire, thermal
decomposition can generate hazardous products, including carbon oxides, hydrogen chloride,
and hydrogen fluoride.[6]

Hydrolytic Stability and Behavior in Aqueous Solutions

Sodium chlorodifluoroacetate is hygroscopic and can absorb moisture from the air, which
may lead to deliquescence and deterioration over time.[6] While specific studies on the
hydrolysis of the sodium salt under ambient storage conditions are not readily available, the
behavior of its conjugate acid, chlorodifluoroacetic acid, in aqueous solutions provides valuable
insights.

A study on the decomposition of chlorodifluoroacetic acid in aqueous solution revealed that the
reaction is a first-order process. The rate of decomposition is influenced by pH and the
presence of other ions. The table below summarizes the kinetic data from this study.

Temperature (°C) k (sec™) Half-life (t'%%)
60.0 1.1x10°> ~17.5 hours
80.0 1.1x10™* ~1.7 hours
100.0 8.3x 104 ~13.9 minutes
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Data adapted from a study on the decomposition of chlorodifluoroacetic acid in a sodium
acetate-acetic acid buffer solution.[8]

The activation energy for this decomposition was reported to be approximately 29 kcal/mol.[8]

Incompatibilities

Sodium chlorodifluoroacetate is incompatible with strong oxidizing agents.[6] Contact with
these materials should be avoided to prevent vigorous reactions.

Degradation Pathways

The most well-documented degradation pathway for sodium chlorodifluoroacetate is its
thermal decomposition to form difluorocarbene.

Thermal Decomposition Pathway

The thermal decomposition is proposed to proceed via an initial decarboxylation to form a
chlorodifluoromethyl carbanion (CICF2~), which then rapidly eliminates a chloride ion to yield
difluorocarbene (:CF2).[4]
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Thermal Decomposition of Sodium Chlorodifluoroacetate
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Workflow for Stability Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorodifluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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